Cas no 331-87-3 (2-ethylhexyl fluoroacetate)
2-ethylhexyl fluoroacetate structure
Product Name:2-ethylhexyl fluoroacetate
2-ethylhexyl fluoroacetate Chemical and Physical Properties
Names and Identifiers
-
- 2-ethylhexyl fluoroacetate
- acetic acid, 2-fluoro-, 2-ethylhexyl ester
- 2-ethylhexyl 2-fluoroacetate
- FDEKGWKFHSSZFD-UHFFFAOYSA-N
- BRN 1766563
- 331-87-3
- DTXSID80954734
- ACETIC ACID, FLUORO-, (2-ETHYLHEXYL) ESTER
- Fluoroacetic acid 2-ethylhexyl ester
- 4-02-00-00451 (Beilstein Handbook Reference)
-
- Inchi: 1S/C10H19FO2/c1-3-5-6-9(4-2)8-13-10(12)7-11/h9H,3-8H2,1-2H3
- InChI Key: FDEKGWKFHSSZFD-UHFFFAOYSA-N
- SMILES: FCC(=O)OCC(CC)CCCC
Computed Properties
- Exact Mass: 190.13697
- Monoisotopic Mass: 190.136908
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.6
Experimental Properties
- Density: 0.9651 (estimate)
- Boiling Point: 206.6°C at 760 mmHg
- Flash Point: 76.8°C
- Refractive Index: 1.41
- PSA: 26.3
2-ethylhexyl fluoroacetate Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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